6-{[4-(1-ethyl-1H-imidazol-2-yl)-1-piperidinyl]carbonyl}-5H-[1,3]thiazolo[3,2-a]pyrimidin-5-one

• IUPAC Name: 6-[4-(1-ethylimidazol-2-yl)piperidine-1-carbonyl]-[1,3]thiazolo[3,2-a]pyrimidin-5-one
• InChI: InChI=1S/C17H19N5O2S/c1-2-20-8-5-18-14(20)12-3-6-21(7-4-12)15(23)13-11-19-17-22(16(13)24)9-10-25-17/h5,8-12H,2-4,6-7H2,1H3
• InChI Key: LFTOLHNOPAFMNL-UHFFFAOYSA-N
• Canonical SMILES: CCN1C=CN=C1C2CCN(CC2)C(=O)C3=CN=C4N(C3=O)C=CS4
• Molecular Formula: C17H19N5O2S
• Molecular Weight: 357.4 g/mol

Description

Synthesis Analysis

The synthesis of such complex molecules often involves multi-step reactions, starting with simpler precursors. A method involves the Cu-catalyzed aerobic oxidative conditions, utilizing ethyl tertiary amines as carbon sources, indicating a potential pathway for synthesizing similar compounds (Rao, Mai, & Song, 2017). Another approach for related compounds involves nucleophilic substitution reactions, showcasing the diversity of synthetic routes available for such complex structures (Mallesha, Mohana, Veeresh, Alvala, & Mallika, 2012).

Molecular Structure Analysis

The molecular structure of 6-{[4-(1-ethyl-1H-imidazol-2-yl)-1-piperidinyl]carbonyl}-5H-[1,3]thiazolo[3,2-a]pyrimidin-5-one likely features significant intramolecular interactions, such as hydrogen bonding, which could influence its reactivity and physical properties. The structure of similar compounds has been elucidated using X-ray crystallography, providing insights into the arrangement of the molecular framework and the potential for intermolecular interactions (Hu, Zhu, & Chen, 2007).

Scientific Research Applications

Medicinal Chemistry and Drug Metabolism

Compounds with structural features similar to the specified chemical have been extensively studied for their roles in medicinal chemistry, particularly as inhibitors or agents in treating various conditions. For instance, studies on imidazoles and piperidines often explore their pharmacokinetics, metabolism, and potential therapeutic applications.

• Metabolism and Disposition Studies : Research on compounds like N-[[(2S)-1-[[5-(4-fluorophenyl)-2-methyl-4-thiazolyl]carbonyl]-2-piperidinyl]methyl]-4-benzofurancarboxamide (SB-649868), an orexin 1 and 2 receptor antagonist, highlights the importance of understanding the metabolism and disposition of therapeutic agents. This compound's metabolism was extensively studied, showing significant elimination via feces and highlighting the complex metabolic pathways involved in drug disposition (Renzulli et al., 2011).

• Pharmacokinetic Investigations : Another study on the pharmacokinetics and metabolism of dabigatran, a direct thrombin inhibitor, showcases the methodologies used to understand how drugs are processed in the body. Such studies are crucial for developing safe and effective therapeutic agents (Blech et al., 2008).

Mechanism of Action

The mechanism of action of imidazole-containing compounds can vary widely depending on the specific compound and its intended use. For example, some imidazole derivatives show antibacterial, antimycobacterial, anti-inflammatory, antitumor, antidiabetic, anti-allergic, antipyretic, antiviral, antioxidant, anti-amoebic, antihelmintic, antifungal and ulcerogenic activities.

Future Directions

The future directions of research into imidazole-containing compounds are likely to continue to focus on their broad range of chemical and biological properties, and their potential uses in the development of new drugs.